Cas no 1193-92-6 (3-Pyridinealdoxime)

• Product Name: 3-Pyridinealdoxime
• CAS No: 1193-92-6
• MF: C₆H₆N₂O
• MW: 122.12464094162
• MDL: MFCD00006409
• CID: 83488
• PubChem ID: 24898713
• Update Time: 2025-06-17

3-Pyridinealdoxime Chemical and Physical Properties

Names and Identifiers

• Nicotinaldehyde oxime
• Pyridine-3-carbaldoxime
• Pyridine-3-carboxaldoxime
• 3-PYRIDINEALDOXIME
• 3-(hydroxyiminomethyl)pyridine
• 3-formylpyridine oxime
• 3-formyl-pyridinoxime
• 3-Pyridinecarbaldehyde oxime
• 3-pyridinecarboxaldehyde oxime
• N-hydroxy(pyridin-3-yl)methanimine
• Nicotinaldoxime
• Pyridine,3-formyl-,oxime
• PYRIDINE-3-ALDOXIME
• pyridine-3-carbaldehyde oxime
• 3-PYRIDINECARBOXALDEHYDE OXIME (E)
• N-[(pyridin-3-yl)methylidene]hydroxylamine
• Nicotinaldehyde, oxime
• 51892-16-1
• N53V9GSS65
• PYRIDINE, 3-FORMYL-, OXIME
• AKOS016340072
• pyridinaldoxim
• 3-Pyridinecarboxaldehyde, oxime
• NSC-66485
• CHEMBL3632666
• YBKOPFQCLSPTPV-VMPITWQZSA-N
• SCHEMBL982690
• 1193-92-6
• 3-Pyridinealdoxime, 98%
• NSC66485
• EN300-7293724
• (NE)-N-(pyridin-3-ylmethylidene)hydroxylamine
• 3-Pyridinecarboxaldehyde, oxime, [C(E)]-
• 3-Pyridine-aldoxime
• J-502063
• 3-Pyridinecarboxaldehyde, oxime, (E)-
• MFCD00006409
• (3E)-pyridine-3-carbaldehyde oxime
• NSC 66485
• bmse000621
• (E)-N-[(pyridin-3-yl)methylidene]hydroxylamine
• (E)-nicotinaldehyde oxime
• CS-0132393
• 5P-059
• InChI=1/C6H6N2O/c9-8-5-6-2-1-3-7-4-6/h1-5,9H/b8-5
• EINECS 214-782-8
• CS-0356552
• STL033040
• (E)-N-hydroxy-1-(pyridin-3-yl)methanimine
• 3-Pyridinealdoxime

• MDL： MFCD00006409
• Inchi： 1S/C6H6N2O/c9-8-5-6-2-1-3-7-4-6/h1-5,9H/b8-5+
• InChI Key： YBKOPFQCLSPTPV-VMPITWQZSA-N
• SMILES： O/N=C/C1C=NC=CC=1

Computed Properties

• Exact Mass: 122.04800
• Monoisotopic Mass: 122.048013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 45.5

Experimental Properties

• Color/Form: White powder with pungent smell
• Density: 1.2236 (rough estimate)
• Melting Point: 150-153 °C (lit.)
• Boiling Point: 227.52°C (rough estimate)
• Flash Point: 94.8°C
• Refractive Index: 1.5350 (estimate)
• PSA: 45.48000
• LogP: 0.88970
• Solubility: Not determined

3-Pyridinealdoxime Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• RTECS：UT4060000
• Hazardous Material Identification：
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：IRRITANT
• Safety Term：S24/25

Additional information on 3-Pyridinealdoxime

Comprehensive Overview of 3-Pyridinealdoxime (CAS No. 1193-92-6): Properties, Applications, and Research Insights

3-Pyridinealdoxime (CAS No. 1193-92-6), also known as 3-Pyridinecarboxaldehyde oxime, is a versatile organic compound with significant relevance in pharmaceutical, agricultural, and chemical research. Its molecular structure, featuring a pyridine ring linked to an aldoxime functional group, enables diverse reactivity and applications. This article delves into its physicochemical properties, synthesis methods, and emerging uses, addressing trending queries like "3-Pyridinealdoxime uses in drug development" and "CAS 1193-92-6 safety data."

The compound’s physicochemical properties include a molecular formula of C₆H₆N₂O, a molar mass of 122.13 g/mol, and a melting point range of 110–115°C. Its solubility in polar solvents like water and ethanol makes it suitable for laboratory and industrial processes. Researchers often search for "3-Pyridinealdoxime solubility" or "stability under different pH conditions," highlighting its adaptability in formulations. Spectroscopic techniques (FTIR, NMR) confirm its structure, a topic frequently explored in academic literature.

In pharmaceutical research, 3-Pyridinealdoxime serves as a precursor for synthesizing bioactive molecules, particularly those targeting enzyme inhibition. Recent studies investigate its role in designing acetylcholinesterase reactivators, addressing queries like "how does 3-Pyridinealdoxime interact with enzymes?" Its potential in treating oxidative stress-related conditions has also gained attention, aligning with the growing interest in "antioxidant mechanisms of aldoximes."

Agricultural applications of CAS 1193-92-6 include its use as an intermediate in pesticide synthesis. Farmers and agrochemical developers often search for "eco-friendly pesticide precursors," where this compound’s degradability and low toxicity profile are advantageous. Innovations in green chemistry further drive its adoption, as industries seek sustainable alternatives to traditional reagents.

From a synthetic chemistry perspective, 3-Pyridinealdoxime is prepared via condensation of 3-pyridinecarboxaldehyde with hydroxylamine. Optimizing reaction yields and purity is a common challenge, reflected in searches like "best practices for 3-Pyridinealdoxime synthesis." Advances in catalytic methods and solvent-free reactions have improved efficiency, reducing environmental impact—a key concern for modern chemists.

Safety and handling of 1193-92-6 are critical topics. While not classified as hazardous, proper storage (cool, dry conditions) and personal protective equipment (PPE) are recommended. Searches for "3-Pyridinealdoxime MSDS" or "handling precautions" underscore the need for accessible safety data. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe use across industries.

Emerging trends include exploring 3-Pyridinealdoxime in material science, such as metal-organic frameworks (MOFs) for gas storage. Queries like "aldoximes in nanotechnology" reflect interdisciplinary interest. Additionally, computational studies (in silico modeling) predict its interactions with biomolecules, a hotspot for AI-driven drug discovery.

In summary, 3-Pyridinealdoxime (CAS No. 1193-92-6) bridges fundamental research and industrial innovation. Its multifaceted applications—from drug design to sustainable agriculture—resonate with global priorities like health and environmental stewardship. By addressing high-search-volume questions and integrating cutting-edge research, this overview aims to serve both experts and curious learners.